Cas no 96129-41-8 (Pyrazine, (phenylethynyl)-)

• Product Name: Pyrazine, (phenylethynyl)-
• CAS No: 96129-41-8
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 4357329
• PubChem ID: 13449579
• Update Time: 2025-04-24

Pyrazine, (phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, (phenylethynyl)-
• Pyrazine, 2-(2-phenylethynyl)-
• SCHEMBL402092
• 96129-41-8
• 2-(2-phenylethynyl)pyrazine
• F2167-5369
• AKOS040815911

• Inchi： 1S/C12H8N2/c1-2-4-11(5-3-1)6-7-12-10-13-8-9-14-12/h1-5,8-10H
• InChI Key： XMFNKZPINKPURY-UHFFFAOYSA-N
• SMILES： C1(C#CC2=CC=CC=C2)=NC=CN=C1

Computed Properties

• Exact Mass: 180.068748264Da
• Monoisotopic Mass: 180.068748264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų